Tetranor-PGDM-d6

• CAS No.: 1314905-92-4
• Product Name: Tetranor-PGDM-d6
• Molecular Formula: C16H18O7D6
• Molecular Weight: 334.4
• IUPAC Name: 8-[(1R,2R,3S)-2-(2-carboxyethyl)-3-hydroxy-5-oxocyclopentyl]-2,2,3,3,4,4-hexadeuterio-6-oxooctanoic acid
• Standard InChI: InChI=1S/C16H24O7/c17-10(3-1-2-4-15(20)21)5-6-11-12(7-8-16(22)23)14(19)9-13(11)18/h11-12,14,19H,1-9H2,(H,20,21)(H,22,23)/t11-,12-,14+/m1/s1/i1D2,2D2,4D2
• Standard InChIKey: VNJBSPJILLFAIC-OSZDNXCMSA-N
• SMILES: C1C(C(C(C1=O)CCC(=O)CCCCC(=O)O)CCC(=O)O)O
• Appearance: Assay:≥99% deuterated forms (d1-d6)A solution in methyl acetate
• Description: tetranor-PGDM-d6 contains six deuterium atoms at the 17, 17/', 18, 18/', 19 and 19/' positions. It is intended for use as an internal standard for the quantification of tetranor-PGDM by GC- or LC-mass spectrometry (MS). Prostaglandin D2 (PGD2) is synthesized by hematopoietic-type PGD-synthase (H-PGDS) in mast cells and is released in large quantities during allergic and asthmatic anaphylaxis. PGD2 is also produced in the brain by lipocalin PGD-synthase also known as β-trace. In the brain, PGD2 produces normal physiological sleep and lowering of body temperature. Further pharmacological actions include inhibition of platelet aggregation and relaxation of vascular smooth muscle. tetranor-PGDM is a major metabolite of PGD2 that is detectable in human and murine urine. The levels of tetranor-PGDM and 2,3-dinor-11b-PGF2α, a related PGD2 metabolite, in human urine were found to be 1.5 ± 0.3 and 0.6 ± ng/mg creatinine, respectively. tetranor-PGDM was detected in mouse urine at a level of 8.1 ± 1.3 ng/mg creatinine.
• Synonyms: (1R,2R,3S)-2-(2-Carboxyethyl)-3-hydroxy-ε,5-dioxocyclopentaneoctanoic Acid-d6 ; 11,15-Dioxo-9α-hydroxy-2,3,4,5-tetranorprostane-1,20-dioic Acid-d6 ; [1R-(1α,2β,3β)]-2-(2-Carboxyethyl)-3-hydroxy-ε,5-dioxocyclopentaneoctanoic Acid-d6
• PubChem Compound: 126456037
• Last Modified: Nov 11 2021